Cas no 1367911-14-5 (1-Isopropyloctahydropyrrolo[1,2-a]pyrazine)

• Product Name: 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine
• CAS No: 1367911-14-5
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 4591367
• Update Time: 2025-11-02

1-Isopropyloctahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine

• Inchi： 1S/C10H20N2/c1-8(2)10-9-4-3-6-12(9)7-5-11-10/h8-11H,3-7H2,1-2H3
• InChI Key： ZQTWRQAEMKFVAO-UHFFFAOYSA-N
• SMILES： C12CCCN1CCNC2C(C)C

Additional information on 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine

1-Isopropyloctahydropyrrolo[1,2-a]pyrazine (CAS No. 1367911-14-5): A Comprehensive Overview

1-Isopropyloctahydropyrrolo[1,2-a]pyrazine (CAS No. 1367911-14-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure combines pyrrolidine and pyrazine rings, offering unique physicochemical properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for bioactive molecules, given its structural similarity to many natural alkaloids.

The molecular formula of 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine is C₉H₁₈N₂, with a molecular weight of 154.25 g/mol. Its octahydro configuration provides enhanced stability compared to unsaturated analogs, while the isopropyl substituent introduces steric effects that influence molecular interactions. These characteristics have led to investigations into its use as a chiral auxiliary in asymmetric synthesis and as a building block for central nervous system (CNS) targeting compounds.

Recent studies highlight the compound's relevance in addressing current pharmaceutical challenges, particularly in the development of neuromodulators and GPCR-targeting drugs. The pyrrolo[1,2-a]pyrazine core structure shows promise for creating novel dopamine receptor ligands, aligning with growing interest in neurological therapeutics. This application potential has driven increased demand for high-purity 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine from research institutions and pharmaceutical developers.

Synthetic approaches to 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine typically involve cyclization reactions of appropriately functionalized precursors. Modern methods emphasize atom-economical processes and green chemistry principles, reflecting industry trends toward sustainable synthesis. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry to verify the compound's structural integrity and purity, crucial for research applications.

The compound's physicochemical properties include moderate water solubility and good organic solvent compatibility, making it versatile for various medicinal chemistry applications. Its logP value suggests favorable membrane permeability, an important consideration for drug design. These characteristics position 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine as a valuable intermediate in the development of bioavailable pharmaceutical agents.

Market analysis indicates growing interest in specialty heterocycles like 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine, particularly from contract research organizations and academic laboratories. The compound's availability in various quantities, from milligram to kilogram scale, supports diverse research needs. Quality control standards typically require ≥95% purity, with advanced applications demanding ≥98% purity levels.

Emerging applications explore the compound's potential in catalysis and material science. The rigid bicyclic structure may serve as a ligand framework for transition metal complexes, while its nitrogen-rich composition suggests possible uses in energy storage materials. These diverse applications contribute to the compound's growing importance in chemical research and development.

Safety considerations for handling 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended during manipulation. The compound's stability profile suggests good shelf life when stored under appropriate conditions, typically in a cool, dry environment protected from light.

Future research directions for 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine may explore its incorporation into peptidomimetics or as a conformational constraint element in drug design. The scientific community continues to investigate novel derivatives of this scaffold to expand its utility in structure-activity relationship studies and molecular recognition applications.

For researchers seeking 1367911-14-5 suppliers or pyrrolopyrazine derivatives, current market offerings include custom synthesis services and catalog products. The compound's specialized nature often requires verification of analytical data and certificates of analysis to ensure research reproducibility. As interest in nitrogen-containing heterocycles grows, 1-Isopropyloctahydropyrrolo[1,2-a]pyrazine remains a compound of significant potential across multiple scientific disciplines.